Cas no 1042651-64-8 (1-[1-(thiomorpholin-4-yl)cyclopentyl]methanamine)

1-[1-(Thiomorpholin-4-yl)cyclopentyl]methanamine is a specialized organic compound featuring a thiomorpholine moiety linked to a cyclopentylmethanamine scaffold. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications, particularly as a versatile intermediate for the synthesis of bioactive molecules. The thiomorpholine group enhances binding affinity in certain biological targets, while the cyclopentyl backbone contributes to conformational rigidity, improving selectivity. Its amine functionality allows for further derivatization, making it valuable in medicinal chemistry for drug discovery and development. The compound's balanced lipophilicity and steric properties may also support favorable pharmacokinetic profiles in lead optimization studies.
1-[1-(thiomorpholin-4-yl)cyclopentyl]methanamine structure
1042651-64-8 structure
Product Name:1-[1-(thiomorpholin-4-yl)cyclopentyl]methanamine
CAS No:1042651-64-8
MF:C10H20N2S
MW:200.344201087952
CID:4569377
Update Time:2025-05-26

1-[1-(thiomorpholin-4-yl)cyclopentyl]methanamine Chemical and Physical Properties

Names and Identifiers

    • [1-(thiomorpholin-4-yl)cyclopentyl]methanamine
    • 1-[1-(thiomorpholin-4-yl)cyclopentyl]methanamine
    • Inchi: 1S/C10H20N2S/c11-9-10(3-1-2-4-10)12-5-7-13-8-6-12/h1-9,11H2
    • InChI Key: SCWMAKVILHASMA-UHFFFAOYSA-N
    • SMILES: C1(N2CCSCC2)(CN)CCCC1

Computed Properties

  • Exact Mass: 200.135
  • Monoisotopic Mass: 200.135
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.6A^2

1-[1-(thiomorpholin-4-yl)cyclopentyl]methanamine Security Information

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1-[1-(thiomorpholin-4-yl)cyclopentyl]methanamine Related Literature

Additional information on 1-[1-(thiomorpholin-4-yl)cyclopentyl]methanamine

1-[1-(Thiomorpholin-4-yl)cyclopentyl]methanamine (CAS No. 1042651-64-8): A Comprehensive Overview

1-[1-(Thiomorpholin-4-yl)cyclopentyl]methanamine (CAS No. 1042651-64-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as CAS 1042651-64-8, is characterized by its unique structural features, which include a thiomorpholine ring and a cyclopentyl moiety. These structural elements contribute to its potential therapeutic applications and have been the focus of numerous studies aimed at elucidating its biological activities and mechanisms of action.

The chemical structure of 1-[1-(thiomorpholin-4-yl)cyclopentyl]methanamine consists of a central cyclopentyl ring substituted with a thiomorpholine group and a methylamine functional group. The thiomorpholine ring, a six-membered heterocycle containing sulfur, imparts unique chemical properties to the molecule, such as enhanced lipophilicity and stability. These properties are crucial for optimizing the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) characteristics.

Recent research has highlighted the potential of 1-[1-(thiomorpholin-4-yl)cyclopentyl]methanamine in various therapeutic areas. One notable application is in the treatment of neurological disorders, particularly those involving central nervous system (CNS) dysfunction. Studies have shown that this compound exhibits potent neuroprotective effects, which may be attributed to its ability to modulate neurotransmitter systems and reduce oxidative stress. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 1-[1-(thiomorpholin-4-yl)cyclopentyl]methanamine significantly reduced neuronal cell death in an in vitro model of ischemic stroke by inhibiting the activation of pro-apoptotic pathways.

In addition to its neuroprotective properties, 1-[1-(thiomorpholin-4-yl)cyclopentyl]methanamine has also shown promise in the treatment of pain and inflammation. Research conducted by a team at the University of California, San Francisco, found that this compound effectively reduced pain responses in animal models of neuropathic pain. The mechanism underlying this effect is believed to involve the modulation of ion channels and receptors involved in pain signaling pathways. These findings suggest that CAS 1042651-64-8 could be a valuable lead compound for the development of novel analgesic agents.

The pharmacological profile of 1-[1-(thiomorpholin-4-yl)cyclopentyl]methanamine has also been explored in the context of cancer therapy. Preliminary studies have indicated that this compound possesses antiproliferative activity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The antitumor effects are thought to be mediated through multiple mechanisms, such as inducing apoptosis, inhibiting angiogenesis, and modulating cell cycle progression. A recent publication in the Cancer Research Journal reported that CAS 1042651-64-8 significantly reduced tumor growth in xenograft models of human breast cancer by targeting key signaling pathways involved in tumor progression.

The safety and tolerability of 1-[1-(thiomorpholin-4-yl)cyclopentyl]methanamine have been evaluated in preclinical studies. Toxicology assessments have shown that this compound exhibits a favorable safety profile with minimal adverse effects at therapeutic doses. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects. Ongoing Phase I clinical trials are currently investigating the pharmacokinetics and safety of CAS 1042651-64-8 in healthy volunteers and patients with various conditions.

In conclusion, 1-[1-(thiomorpholin-4-yl)cyclopentyl]methanamine (CAS No. 1042651-64-8) is a promising compound with diverse therapeutic potential. Its unique chemical structure and biological activities make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Continued investigation into its mechanisms of action and clinical applications will likely uncover additional benefits and refine its use as a therapeutic agent.

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